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Abstract
(+)-Osbeckic acid, a naturally occurring furan-carboxylic acid, has been identified as a

constituent of Tartary Buckwheat (Fagopyrum tataricum) and Osbeckia octandra. While

preliminary research has focused on its potential pharmacological activities, its specific role

within plant metabolism remains a nascent field of investigation. This technical guide

synthesizes the current, albeit limited, knowledge regarding (+)-Osbeckic acid in the context of

plant biology. It covers its known botanical sources, chemical properties, and presents

hypothesized roles in plant defense and signaling by drawing parallels with other well-

characterized organic acids. Furthermore, this document outlines potential experimental

workflows for elucidating its biosynthetic pathway and physiological functions in plants. The

information is intended to provide a foundational resource for researchers seeking to explore

the metabolic significance of this compound in plants and its potential applications.

Introduction
Organic acids are pivotal in plant metabolism, functioning as intermediates in primary metabolic

pathways, as signaling molecules in defense responses, and as constituents of secondary

metabolites. (+)-Osbeckic acid is a furan-carboxylic acid that has been isolated from

Fagopyrum tataricum (Tartary Buckwheat) and Osbeckia octandra.[1][2] While its vasorelaxant

properties have been the subject of initial studies, its endogenous function within these plants
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is not yet understood.[1] This guide aims to collate the available data and provide a framework

for future research into the role of (+)-Osbeckic acid in plant metabolism.

Physicochemical Properties of (+)-Osbeckic Acid
A thorough understanding of the physicochemical properties of (+)-Osbeckic acid is essential

for its extraction, quantification, and for designing experiments to probe its biological functions.

Property Value/Information Source(s)

Molecular Formula C₇H₆O₆ [1]

Molecular Weight 186.12 g/mol [1]

Appearance Powder -

Chemical Structure
Furan-carboxylic acid

derivative
[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

-

Identified Natural Sources

Fagopyrum tataricum (Tartary

Buckwheat), Osbeckia

octandra

[1][2]

Known Botanical Sources and Metabolic Context
(+)-Osbeckic acid has been identified in two notable plant species:

Fagopyrum tataricum(Tartary Buckwheat): This plant is renowned for its rich profile of

secondary metabolites, particularly flavonoids like rutin and quercetin.[3][4] Its metabolome

also consists of a diverse array of organic acids.[5] The presence of (+)-Osbeckic acid in

such a metabolically rich plant suggests a potential role in complex biochemical pathways,

possibly related to stress adaptation, as Tartary Buckwheat is known for its resilience in

harsh environments.[3]
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Osbeckia octandra: This plant is used in traditional medicine, and extracts have shown

antioxidant and hepatoprotective activities.[6][7][8][9] Phytochemical analyses have revealed

the presence of various phenolic compounds, including (+)-Osbeckic acid, gallic acid, and

ellagic acid.[2] The co-occurrence with these potent antioxidants may indicate a role for (+)-
Osbeckic acid in the plant's defense against oxidative stress.

Hypothesized Roles in Plant Metabolism
Given the limited direct research on the function of (+)-Osbeckic acid in plants, we can

hypothesize potential roles based on the known functions of other plant-derived organic acids.

Plant Defense Signaling
Several organic acids are key signaling molecules in plant defense. For instance, salicylic acid

is a critical hormone in activating systemic acquired resistance (SAR), a long-lasting, broad-

spectrum resistance to secondary infections.[10][11] Azelaic acid has also been identified as a

priming agent for salicylic acid-dependent defense responses.[12] It is plausible that (+)-
Osbeckic acid, as a furan-carboxylic acid, could function in a similar capacity, potentially

acting as a signaling molecule in local or systemic defense pathways. Its furan ring structure is

also found in other natural products with antifungal properties.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Investigating the Antioxidant, Pro-Inflammatory Enzyme Inhibitory, Neuroprotective, and
Antineuroinflammatory Bioactives of Osbeckia octandra Using In Vitro and In Silico
Approaches: A Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]

3. Phytochemistry, Bioactivities of Metabolites, and Traditional Uses of Fagopyrum tataricum
- PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Agronomic and metabolomics analysis of rice-Tartary buckwheat (Fagopyrum tataricum
Gaertn) bred by hybridization - PMC [pmc.ncbi.nlm.nih.gov]

6. Anti-Fibrotic and Anti-Angiogenic Activities of Osbeckia octandra Leaf Extracts in
Thioacetamide-Induced Experimental Liver Cirrhosis | MDPI [mdpi.com]

7. Protective effects of Osbeckia octandra against paracetamol-induced liver injury - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Anti-Fibrotic and Anti-Angiogenic Activities of Osbeckia octandra Leaf Extracts in
Thioacetamide-Induced Experimental Liver Cirrhosis - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Frontiers | Lipids in salicylic acid-mediated defense in plants: focusing on the roles of
phosphatidic acid and phosphatidylinositol 4-phosphate [frontiersin.org]

11. Nitric oxide and salicylic acid signaling in plant defense - PMC [pmc.ncbi.nlm.nih.gov]

12. Scientists uncover key role in plant immunity | University of Chicago News
[news.uchicago.edu]

13. Natural Furan-Carboxylic Acid (HHCA) and Its Derivatives: Synthesis, Characterization,
Bioevaluation, and Structure-Activity Relationships as Potential Fungicidal Agents - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(+)-Osbeckic Acid and its Role in Plant Metabolism: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1662967?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/abs/10.1021/jf1028416
https://pmc.ncbi.nlm.nih.gov/articles/PMC12631388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12631388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12631388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9611693/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9611693/
https://www.researchgate.net/publication/305727782_Flavonoid_Biosynthesis_in_Buckwheat
https://pmc.ncbi.nlm.nih.gov/articles/PMC9283424/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9283424/
https://www.mdpi.com/1420-3049/26/16/4836
https://www.mdpi.com/1420-3049/26/16/4836
https://pubmed.ncbi.nlm.nih.gov/8553682/
https://pubmed.ncbi.nlm.nih.gov/8553682/
https://pubmed.ncbi.nlm.nih.gov/34443423/
https://pubmed.ncbi.nlm.nih.gov/34443423/
https://www.researchgate.net/publication/380993830_Bioactivities_of_Osbeckia_octandra_DC_Extracts
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00387/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00387/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC34022/
https://news.uchicago.edu/story/scientists-uncover-key-role-plant-immunity
https://news.uchicago.edu/story/scientists-uncover-key-role-plant-immunity
https://pubmed.ncbi.nlm.nih.gov/40407116/
https://pubmed.ncbi.nlm.nih.gov/40407116/
https://pubmed.ncbi.nlm.nih.gov/40407116/
https://www.benchchem.com/product/b1662967#osbeckic-acid-and-its-role-in-plant-metabolism
https://www.benchchem.com/product/b1662967#osbeckic-acid-and-its-role-in-plant-metabolism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1662967#osbeckic-acid-and-its-role-in-plant-
metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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